Benzyl 4-amino-3-oxopiperazine-1-carboxylate

• CAS No.: 315492-81-0
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol
• IUPAC Name: benzyl 4-amino-3-oxopiperazine-1-carboxylate
• InChI: InChI=1S/C12H15N3O3/c13-15-7-6-14(8-11(15)16)12(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9,13H2
• InChI Key: WYZYRTUVQQFDRY-UHFFFAOYSA-N
• SMILES: C1CN(C(=O)CN1C(=O)OCC2=CC=CC=C2)N

Description

Benzyl 4-amino-3-oxopiperazine-1-carboxylate is a useful research compound. Its molecular formula is C12H15N3O3 and its molecular weight is 249.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-(Benzyloxycarbonyl)-2-piperazinone (4.685 g) was dissolved in DMF (170 ml) and combined with sodium hydride (800 mg, in oil) with cooling on ice. After stirring at room temperature for 30 minutes, O-diphenylphosphinyl hydroxylamine (4.896 g) was added and the mixture was stirred at 50° C. for 15 hours. The reaction mixture was concentrated under reduced pressure, and the residue was combined with aqueous sodium bicarbonate and extracted with dichloromethane. The extract was dried and concentrated to obtain the title compound 1-amino-4-benzyloxycarbonyl-2-piperazinone (4.8 g) as a colorless oil.